Cas no 2138045-84-6 (3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid)

• Product name: 3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid
• CAS No: 2138045-84-6
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 6594839
• PubChem ID: 165497149

3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid
• EN300-1139615
• 2138045-84-6

• Inchi： 1S/C9H6ClF3O2/c10-6-2-1-3-7(11)5(6)4-9(12,13)8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： KSZZYKNPEXEJAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 238.0008416g/mol
• Monoisotopic Mass: 238.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid

3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2138045-84-6)

3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid, a compound with the CAS registry number 2138045-84-6, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a substituted phenyl group and a difluoro-substituted propanoic acid moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of 3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid is notable for its halogen substitution pattern. The phenyl ring is substituted with chlorine at the 2-position and fluorine at the 6-position, while the propanoic acid group bears two fluorine atoms at the 2-position. This arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid in drug discovery efforts. Researchers have explored its role as a lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. The compound's ability to modulate specific biological targets has been extensively investigated, with promising results reported in preclinical models.

In addition to its pharmacological applications, 3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid has also been studied for its potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and functional polymers. Ongoing research is focused on optimizing its synthesis and exploring its integration into novel material systems.

The synthesis of 3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring followed by coupling with the difluoro-propanoic acid moiety. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to scale up production for further studies.

From an environmental perspective, understanding the behavior of 3-(2-chloro-6-fluorophenyl)-2,2-difluoropropanoic acid in natural systems is critical for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, though further research is needed to fully characterize its environmental fate.

In conclusion, 3-(chloro-6-fluorophenyl)-difluoro-propanoic acid (CAS No. 2138045-84-6) stands as a testament to the ongoing advancements in chemical synthesis and application development. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, positioning it as a key compound for future scientific exploration.